Methyl 4-(4-methylphenyl)-3-[(2,4,6-trimethylphenyl)sulfamoyl]thiophene-2-carboxylate

• IUPAC Name: methyl 4-(4-methylphenyl)-3-[(2,4,6-trimethylphenyl)sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C22H23NO4S2/c1-13-6-8-17(9-7-13)18-12-28-20(22(24)27-5)21(18)29(25,26)23-19-15(3)10-14(2)11-16(19)4/h6-12,23H,1-5H3
• InChI Key: FDPDJKHLFHJAEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2S(=O)(=O)NC3=C(C=C(C=C3C)C)C)C(=O)OC
• Molecular Formula: C22H23NO4S2
• Molecular Weight: 429.6 g/mol

Description

Methyl 4-(4-methylphenyl)-3-[(2,4,6-trimethylphenyl)sulfamoyl]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C22H23NO4S2 and its molecular weight is 429.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Researchers have developed various synthesis techniques for thiophene derivatives, highlighting the versatility of these compounds in chemical synthesis. A notable method involves a facile four-component Gewald reaction under organocatalyzed aqueous conditions, efficiently producing 2-amino-3-carboxamide derivatives of thiophene. This method emphasizes the precipitation of products from reaction mixtures, allowing for straightforward isolation by filtration and recrystallization, showcasing the ease of synthesizing complex thiophene structures under mild conditions (Abaee & Cheraghi, 2013).

Chemical Reactions and Properties

The study of thiophene derivatives extends into exploring their chemical reactions and properties. For instance, the nitration of benzo[b]thiophen-3-carboxylic acid has been examined, revealing substitution at all four available positions in the benzene ring under varied conditions. This research provides insight into the reactivity of thiophene compounds and their potential for further functionalization (Brown et al., 1969).

Applications in Material Science

Thiophene derivatives have found applications in material science, particularly in the construction of metal-organic systems. A study demonstrated the synthesis of flexible dicarboxylate ligands leading to the assembly of copper metal-organic complexes based on paddlewheel secondary building units (SBUs). This research highlights the potential of thiophene-based compounds in designing novel materials with specific structural and functional properties (Dai et al., 2009).

Environmental Applications

The environmental applications of thiophene compounds are also noteworthy. Research on the photochemical degradation of crude oil components, including benzothiophenes, sheds light on the fate of these compounds in aquatic environments following oil spills. Understanding the degradation pathways of thiophene derivatives is crucial for environmental monitoring and the development of remediation strategies (Andersson & Bobinger, 1996).